5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H20ClNO3S
• Molecular Weight: 425.9 g/mol
• IUPAC Name: 5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)indol-2-one
• InChI: InChI=1S/C23H20ClNO3S/c1-15-7-10-21(29-15)20(26)14-23(28)18-13-17(24)8-9-19(18)25(22(23)27)12-11-16-5-3-2-4-6-16/h2-10,13,28H,11-12,14H2,1H3
• InChI Key: JNGQUESEQLYVNH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(S1)C(=O)CC2(C3=C(C=CC(=C3)Cl)N(C2=O)CCC4=CC=CC=C4)O

Description

5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the class of indole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been proposed to act as an inhibitor of certain enzymes, such as acetylcholinesterase and monoamine oxidase. This inhibition may lead to increased levels of certain neurotransmitters, such as acetylcholine and dopamine, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to exhibit a range of biochemical and physiological effects. It has been demonstrated to exhibit potent inhibitory activity against acetylcholinesterase and monoamine oxidase, which may contribute to its potential therapeutic effects. Additionally, it has been investigated for its potential use as an anticancer agent, due to its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its potent inhibitory activity against certain enzymes, such as acetylcholinesterase and monoamine oxidase. This may make it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its potential use as an anticancer agent, particularly in combination with other chemotherapeutic agents. Another direction is to study its potential therapeutic effects in neurodegenerative diseases, such as Alzheimer's disease, due to its inhibitory activity against acetylcholinesterase. Additionally, further studies are needed to fully understand its mechanism of action and its potential applications in other scientific research fields.

Synthesis Methods

The synthesis of 5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one involves the condensation of 5-chloro-3-hydroxyindole-2-carboxylic acid with 2-(5-methylthiophen-2-yl)acetyl chloride in the presence of a base. The resulting intermediate is then reacted with 2-phenylethylamine to yield the final product.

Scientific Research Applications

5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in various scientific research fields, including biochemistry and pharmacology. It has been shown to exhibit potent inhibitory activity against certain enzymes, such as acetylcholinesterase and monoamine oxidase. Additionally, it has been investigated for its potential use as an anticancer agent, due to its ability to induce apoptosis in cancer cells.